3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 3-(2-methylpropoxy)-N-[2-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-16(2)15-28-18-7-5-6-17(14-18)21(25)23-20-9-4-3-8-19(20)22(26)24-10-12-27-13-11-24/h3-9,14,16H,10-13,15H2,1-2H3,(H,23,25)
• InChI Key: MZLJRMZYDNXDBU-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCOCC3

Description

3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a crucial role in cell division and is overexpressed in various types of cancer. MLN8054 has been extensively studied for its potential as an anticancer agent.

Mechanism of Action

3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide targets the Aurora A kinase, which is overexpressed in various types of cancer. Aurora A kinase plays a crucial role in cell division, and its overexpression can lead to abnormal cell division and tumor growth. 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide inhibits the activity of Aurora A kinase, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of tumor xenografts in animal models. 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has a favorable pharmacokinetic profile and can be administered orally.

Advantages and Limitations for Lab Experiments

3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of Aurora A kinase, making it a valuable tool for studying the role of Aurora A kinase in cancer. 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential combination therapy for cancer. However, 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has some limitations for lab experiments. It has a short half-life, which can limit its effectiveness in vivo. It also has some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide. One direction is to further investigate its potential as a combination therapy for cancer. Another direction is to develop more potent and selective inhibitors of Aurora A kinase. Additionally, 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide could be studied for its potential in other diseases, such as Alzheimer's disease, where Aurora A kinase has been implicated. Overall, 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has shown promising results as an anticancer agent and has the potential to be a valuable tool for studying the role of Aurora A kinase in cancer and other diseases.

Synthesis Methods

3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide was first synthesized by Millennium Pharmaceuticals, Inc. The synthesis method involves the reaction of 3-isobutoxybenzoyl chloride with 2-(4-morpholinylcarbonyl)aniline in the presence of a base and a solvent. The resulting product is then purified through column chromatography.

Scientific Research Applications

3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has been studied extensively for its potential as an anticancer agent. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. 3-isobutoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to enhance the efficacy of chemotherapy drugs in preclinical studies.